BE“GHE Foundational & Exploratory

Check Availability & Pricing

Material safety data sheet (MSDS) for 1-
Cyanovinyl acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Cyanovinyl acetate

Cat. No.: B1194761

Technical Guide: Material Safety of 1-Cyanovinyl
Acetate

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety, handling, and
emergency procedures for 1-Cyanovinyl acetate (CAS No: 3061-65-2), also known as a-
Acetoxyacrylonitrile.[1] The information is compiled from various safety data sheets to ensure a
high standard of safety and awareness for professionals working with this compound.

Section 1: Substance Identification and Properties

1-Cyanovinyl acetate is a combustible liquid that is highly toxic.[2] It is typically stabilized with
Tert-butylcatechol (TBC) or 2,6-di-tert-butyl-p-cresol.[3] Due to its toxicity and reactivity, it
should only be handled by trained personnel in a controlled laboratory setting.[4]

Table 1: Chemical and Physical Properties of 1-Cyanovinyl Acetate
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Property Value Reference
CAS Number 3061-65-2

EC Number 221-303-6

Molecular Formula CsHsNO2 [1]
Molecular Weight 111.10 g/mol

Appearance Liquid

Boiling Point 80-82 °C at 30 mmHg

Density 1.04 g/mL at 25 °C

Vapor Pressure 30 mmHg at 80 °C

Flash Point 64 °C (147.2 °F) - closed cup

| Refractive Index | n20/D 1.426 | |

Section 2: Hazard Identification and Classification

1-Cyanovinyl acetate is classified as a highly hazardous substance. The primary dangers are
its acute toxicity upon ingestion, inhalation, and dermal contact, as well as its potential to cause
severe skin and eye damage.[1][3]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Signal Word
Acute Toxicity, H310: Fatal in
Category 2 . . Danger
Dermal contact with skin
H301: Toxic if
Acute Toxicity, Oral Category 3 Danger
swallowed

Acute Toxicity,

) Category 3 H331: Toxic if inhaled Danger
Inhalation
) H318: Causes serious
Serious Eye Damage Category 1 Danger
eye damage
. L H315: Causes skin
Skin Irritation Category 2 Danger

irritation

| Flammable Liquids | Category 4 | H227: Combustible liquid | Warning |
Source:[1][3]

Section 3: Toxicological Information

Exposure to 1-Cyanovinyl acetate can be life-threatening. The compound is readily absorbed
through the skin and is toxic if ingested.[3][4] The toxicity is consistent with cyanide poisoning,
which inhibits cellular respiration.[5][6]

Table 3: Acute Toxicity Data

Route Species Value Assessment Reference
Toxic after
LD50: 100 .
Oral Rat single [3]
mglkg . .
ingestion

| Dermal | Rabbit | LD50: 148.4 mg/kg | Highly toxic after single contact with skin |[3] |

There is currently no information available regarding its germ cell mutagenicity or
carcinogenicity.[3]
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Section 4: Experimental Protocols and Safe
Handling

Given its high toxicity, all work with 1-Cyanovinyl acetate must be conducted with strict
adherence to safety protocols.

Experimental Workflow for Safe Handling
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Preparation Phase

1. Review SDS
Thoroughly

'

2. Don Correct PPE
(Gloves, Goggles, Lab Coat, Face Shield)

:

3. Prepare Chemical Fume Hood

Proceed to Handling

Handling &/Use Phase

4. Establish Designated
Work Area

'

5. Transfer Reagent
(Use grounded equipment)

;

6. Conduct Experiment
(Keep away from acids & ignition sources)

Proceed to Cleanup

Cleanup & Disposal Phase

7. Decontaminate Glassware
(Rinse with alkaline bleach solution)

l

8. Segregate Cyanide Waste
(Label clearly, pH > 10)

:

9. Dispose via EHS

Click to download full resolution via product page

Caption: Standard operating procedure for handling 1-Cyanovinyl acetate.
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Methodology for Safe Handling:

» Engineering Controls: All manipulations must be performed in a certified chemical fume hood
with adequate ventilation to prevent vapor generation.[6][7] Equipment should be properly
grounded to prevent static discharge.[8]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:
o Gloves: Nitrile or neoprene gloves are recommended; consider double-gloving.[7][9]
o Eye Protection: Chemical splash goggles and a face shield are mandatory.[7]
o Protective Clothing: A lab coat and clothing that fully covers the legs and feet.[7]

» Handling Practices: Avoid all contact with skin, eyes, and clothing.[3] Do not eat, drink, or
smoke in the handling area. Wash hands and face thoroughly after handling.[3] The
substance should be protected from moisture, light, and heat.[3] It is crucial to keep the
compound away from acids, as this can liberate highly toxic hydrogen cyanide (HCN) gas.[5]

[6]

o Storage: Store in a locked, tightly closed container in a refrigerator (2-8°C) within a well-
ventilated area.[3] The container should be kept under an inert gas.[3] Storage areas must
be separate from acids and combustible materials.[6][10]

Section 5: Emergency Procedures

Immediate and decisive action is critical in the event of an exposure or spill.

Hazard-Response Relationship
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Hazard

Dermal Contact

Ingestion

Eye Contact

Immediate First Aid

Remove contaminated clothing. Wash skin with plenty of water.

Rinse mouth. Do NOT induce vomiting.

Rinse cautiously with water for several minutes. Remove contact lenses.

Call a POISON CENTER or doctor/physician IMMEDIATELY

Click to download full resolution via product page

Caption: Emergency response logic for different exposure routes.

First-Aid Measures Protocol:

 If Swallowed (H301): Immediately call a POISON CENTER or doctor. Rinse the mouth with
water.[3] Do not induce vomiting.[6]

e If on Skin (H310): Immediately call a POISON CENTER or doctor. Take off all contaminated
clothing immediately and wash it before reuse.[2] Wash the affected skin area with plenty of
water.[3]

e Ifin Eyes (H318): Immediately call a POISON CENTER or doctor. Rinse cautiously with
water for several minutes. If present and easy to do, remove contact lenses. Continue
rinsing.[2][3]

Accidental Release Measures:

« Small Spills (in fume hood): If trained and wearing appropriate PPE, small spills of dry salts
can be collected with a brush and dustpan.[7] Small solution spills can be absorbed with an
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inert material.[11]

o Large Spills (or any spill outside a fume hood): Evacuate the area immediately. Close and
post all entrances to the lab. Contact your institution's Environmental Health and Safety
(EHS) department or emergency services.[6][7] Do not attempt to clean up large spills
yourself.

Section 6: Disposal Considerations

All waste containing 1-Cyanovinyl acetate, including empty containers and contaminated
PPE, must be treated as hazardous waste.[5][9]

» Store cyanide-containing waste in clearly labeled, sealed, and dedicated containers.[9]

e The pH of agueous waste solutions should be kept above 10 to prevent the formation of
HCN gas.[5]

o Disposal must be handled through the institution's approved hazardous waste disposal
program.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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